Cas no 725714-18-1 ((R)-(1-Benzylpiperazin-2-yl)methanol)

• Product Name: (R)-(1-Benzylpiperazin-2-yl)methanol
• CAS No: 725714-18-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1029070
• PubChem ID: 54775566
• Update Time: 2025-06-07

(R)-(1-Benzylpiperazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (R)-(1-Benzylpiperazin-2-yl)methanol
• (+)-[(2R)-1-benzylpiperazin-2-yl]methanol
• starbld0000583
• [(2R)-1-Benzylpiperazin-2-yl]methanol
• 725714-18-1
• SCHEMBL8101234
• DTXSID50716765
• AKOS005264919
• [(2R)-1-Benzylpiperazinyl]methanol

• Inchi： 1S/C12H18N2O/c15-10-12-8-13-6-7-14(12)9-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2/t12-/m1/s1
• InChI Key： MIULIYROIRMPCW-GFCCVEGCSA-N
• SMILES： OC[C@H]1CNCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų